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Compound of Interest

Tetrazolo[1,5-ajJquinoline-4-
Compound Name:
carbaldehyde

Cat. No.: B054449

Essential Safety and Handling Guide for
Tetrazolo[1,5-a]quinoline-4-carbaldehyde

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Tetrazolo[1,5-a]quinoline-4-
carbaldehyde (CAS No. 121497-03-8). Adherence to these protocols is essential for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)

Tetrazolo[1,5-a]quinoline-4-carbaldehyde is classified as a hazardous substance. The
primary routes of exposure are inhalation, skin contact, and ingestion. The following table
summarizes the identified hazards and the corresponding required personal protective
equipment.
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Hazard Statement

GHS Classification

Required Personal
Protective Equipment
(PPE)

Harmful if swallowed[1]

Acute toxicity, oral (Cat. 4)

Engineering controls (fume
hood), lab coat, nitrile gloves,
and safety glasses. A face
shield should be worn if there

is a risk of splashing.

Harmful in contact with skin[1]

Acute toxicity, dermal (Cat. 4)

Lab coat, nitrile gloves (ensure

no skin is exposed).

Causes skin irritation[1]

Skin corrosion/irritation (Cat. 2)

Lab coat, nitrile gloves.

Causes serious eye irritation[1]

Serious eye damage/eye
irritation (Cat. 2A)

Chemical safety goggles are
mandatory. A face shield is
recommended when handling
larger quantities or if there is a

risk of splashing.

Harmful if inhaled[1]

Acute toxicity, inhalation (Cat.
4)

Work in a certified chemical
fume hood. Use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator if a fume hood is not
available or if exposure limits

are likely to be exceeded.

May cause respiratory

irritation[1]

Specific target organ toxicity,
single exposure; Respiratory

tract irritation (Cat. 3)

Work in a certified chemical

fume hood.

Operational and Handling Plan

Engineering Controls:

 All work with solid or solutions of Tetrazolo[1,5-a]Jquinoline-4-carbaldehyde must be

conducted in a properly functioning chemical fume hood.
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o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation[2].

Handling Procedures:

e Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work
area within the fume hood by lining it with absorbent, disposable bench paper.

» Weighing: To minimize inhalation of the solid, weigh the compound in the fume hood. Use a
tared, sealed container for transport to the work area.

e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
e Reactions: Conduct all reactions in a closed system or under reflux within the fume hood.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Decontaminate all surfaces and equipment.

Disposal Plan

o Waste Collection: All solid and liquid waste containing Tetrazolo[1,5-aJquinoline-4-
carbaldehyde must be collected in a designated, labeled, and sealed hazardous waste
container. Do not mix with incompatible waste streams.

o Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, bench paper, and pipette tips, must be disposed of as hazardous waste.

o Disposal: Dispose of all waste through your institution's environmental health and safety
(EHS) office, following all local, state, and federal regulations.

Visualized Experimental Workflow

The following diagram illustrates the standard workflow for handling Tetrazolo[1,5-a]quinoline-
4-carbaldehyde in a laboratory setting, from preparation to disposal.

Caption: Standard Operating Procedure for Handling Tetrazolo[1,5-a]quinoline-4-
carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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